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Cat. No.: B1294994

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Isopropyl-1-piperazineacetamide, a derivative of the versatile piperazine scaffold, is a

compound of interest in contemporary chemical and pharmaceutical research. The piperazine

ring is a common motif in a wide array of biologically active molecules, known for its ability to

interact with various physiological targets.[1][2] This document provides a comprehensive guide

to the safe handling, storage, and quality control of N-Isopropyl-1-piperazineacetamide,

ensuring the integrity of research outcomes and the safety of laboratory personnel.

Compound Profile and Physicochemical Properties
A thorough understanding of the physicochemical properties of N-Isopropyl-1-
piperazineacetamide is fundamental to its appropriate handling and use in experimental

settings.

Table 1: Physicochemical Properties of N-Isopropyl-1-piperazineacetamide
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Property Value Source

Molecular Formula C₉H₁₉N₃O [3][4]

Molecular Weight 185.27 g/mol [3][4]

Appearance Off-white solid

Melting Point 107-111 °C

CAS Number 39890-42-1 [3]

IUPAC Name
2-(piperazin-1-yl)-N-(propan-2-

yl)acetamide
[3]

Note: Some physical properties, such as appearance and melting point, are based on available

safety data sheet information for similar compounds and should be confirmed for specific

batches.

Safety and Hazard Assessment
N-Isopropyl-1-piperazineacetamide is classified with specific hazards that necessitate careful

handling to minimize exposure risks.

2.1. GHS Hazard Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), N-Isopropyl-1-piperazineacetamide is classified as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[3]

Skin Irritation (Category 2): Causes skin irritation.[3]

2.2. Safety Pictograms

2.3. Precautionary Statements

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-Isopropyl-1-piperazineacetamide
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HD9DMM9M4N
https://pubchem.ncbi.nlm.nih.gov/compound/N-Isopropyl-1-piperazineacetamide
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HD9DMM9M4N
https://pubchem.ncbi.nlm.nih.gov/compound/N-Isopropyl-1-piperazineacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Isopropyl-1-piperazineacetamide
https://www.benchchem.com/product/b1294994/docs?utm_src=pdf-body#application-notes-and-protocols-for-n-isopropyl-1-piperazineacetamide
https://www.benchchem.com/product/b1294994/docs?utm_src=pdf-body#application-notes-and-protocols-for-n-isopropyl-1-piperazineacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Isopropyl-1-piperazineacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Isopropyl-1-piperazineacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Isopropyl-1-piperazineacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A comprehensive list of precautionary statements can be found in the compound's Safety Data

Sheet (SDS). Key precautions include avoiding ingestion, and contact with skin and eyes, and

ensuring adequate ventilation during handling.[3]

Handling Protocols
Adherence to strict handling protocols is crucial to prevent contamination and ensure the safety

of laboratory personnel.

3.1. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling N-Isopropyl-1-piperazineacetamide:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A laboratory coat.

3.2. Engineering Controls

Ventilation: Work should be conducted in a well-ventilated area. For procedures that may

generate dust, a chemical fume hood is recommended.

3.3. Step-by-Step Handling Procedure

Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment and reagents readily available.

Weighing: When weighing the solid compound, use a balance inside a fume hood or in a

designated weighing station with local exhaust ventilation to minimize dust inhalation.

Dissolution: When preparing solutions, add the solid N-Isopropyl-1-piperazineacetamide to

the solvent slowly while stirring to avoid splashing.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Clean all contaminated surfaces.
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Storage and Stability
Proper storage is critical to maintain the chemical integrity of N-Isopropyl-1-
piperazineacetamide. This compound is known to be hygroscopic and light-sensitive.

4.1. Storage Conditions

Temperature: Store in a cool, dry place.

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to protect from

moisture.

Light: Protect from light by storing in an amber vial or a light-blocking container.

Container: Keep the container tightly sealed.

4.2. Stability Considerations

Hygroscopicity: Absorption of moisture can lead to degradation. It is crucial to minimize

exposure to the atmosphere.

Light Sensitivity: Exposure to light may cause degradation.

Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, acid anhydrides,

and acid chlorides.

Caption: Key storage and stability considerations for N-Isopropyl-1-piperazineacetamide.

Experimental Protocols
5.1. Solution Preparation

While specific quantitative solubility data is not readily available in the literature, piperazine and

its derivatives are generally soluble in water and some organic solvents.[5] It is recommended

to perform small-scale solubility tests to determine the optimal solvent for a specific application.

Recommended Solvents for Initial Testing:
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Water

Methanol

Ethanol

Dimethyl Sulfoxide (DMSO)

Protocol for Solubility Testing:

Weigh a small, known amount of N-Isopropyl-1-piperazineacetamide (e.g., 1-5 mg).

Add a measured volume of the desired solvent (e.g., 100 µL) to the solid.

Vortex or sonicate the mixture to aid dissolution.

Visually inspect for complete dissolution.

If the solid dissolves, incrementally add more solid to determine the approximate solubility. If

it does not dissolve, incrementally add more solvent.

5.2. Analytical Quality Control

High-Performance Liquid Chromatography (HPLC) is a suitable method for assessing the purity

and stability of N-Isopropyl-1-piperazineacetamide.

Table 2: Example HPLC Method Parameters

Parameter Condition

Column C18 reverse-phase, 5 µm, 4.6 x 150 mm

Mobile Phase
Acetonitrile and water with 0.1% formic acid

(gradient elution)

Flow Rate 1.0 mL/min

Detection UV at 210 nm

Injection Volume 10 µL
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Note: This is a general method and may require optimization for specific applications and

equipment.

Start Sample Preparation
(Dissolve in Mobile Phase)

Inject Sample into
HPLC System

Separation on
C18 Column

UV Detection
(210 nm)

Data Analysis
(Purity Assessment) End

Click to download full resolution via product page

Caption: A typical workflow for the quality control of N-Isopropyl-1-piperazineacetamide using

HPLC.

Disposal Procedures
All waste containing N-Isopropyl-1-piperazineacetamide must be treated as hazardous

chemical waste.

6.1. Waste Collection

Collect all solid and liquid waste containing the compound in a designated, properly labeled

hazardous waste container.

Do not mix with incompatible waste streams.

6.2. Decontamination

Decontaminate all glassware and equipment that has come into contact with the compound.

A suitable decontamination procedure involves rinsing with a solvent in which the compound

is soluble (e.g., ethanol or methanol), followed by washing with soap and water.

Dispose of the rinsate as hazardous waste.

6.3. Final Disposal

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety office, following all local, state, and federal regulations.
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Biological Activity and Applications
While specific biological activities for N-Isopropyl-1-piperazineacetamide are not extensively

documented in publicly available literature, the piperazine moiety is a key component in many

compounds with a wide range of pharmacological effects.[2] Piperazine derivatives have been

investigated for their potential as antimicrobial, antidepressant, and antipsychotic agents,

among others.[1][2] Researchers working with N-Isopropyl-1-piperazineacetamide are

encouraged to explore its potential biological activities based on its structural similarity to other

pharmacologically active piperazine compounds.

Conclusion
N-Isopropyl-1-piperazineacetamide is a compound that requires careful and informed

handling to ensure both the safety of researchers and the integrity of experimental results. By

following the protocols outlined in these application notes, scientists can confidently work with

this compound in their research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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